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Compound of Interest

Compound Name: JI130

Cat. No.: B608195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-tumor activity of JI130, a novel HES1

inhibitor, with alternative therapeutic strategies. The information is supported by preclinical

experimental data, with a focus on pancreatic cancer and fusion-negative rhabdomyosarcoma

(FN-RMS). Detailed experimental protocols and a visual representation of the compound's

mechanism of action are included to facilitate independent verification and further research.

Executive Summary
JI130 is a specific inhibitor of the transcription factor HES1 (Hairy and Enhancer of Split 1), a

key downstream effector of the Notch signaling pathway. It exerts its anti-tumor effects by

interacting with the prohibitin 2 (PHB2) chaperone, which stabilizes the PHB2-HES1 interaction

outside the nucleus, leading to G2/M cell cycle arrest. Preclinical studies have demonstrated

JI130's potency in inhibiting cancer cell growth in vitro and reducing tumor volume in vivo in

models of pancreatic cancer and fusion-negative rhabdomyosarcoma.

Mechanism of Action: The JI130-PHB2-HES1 Axis
JI130's primary mechanism of action involves the modulation of the HES1 transcription factor's

activity through its interaction with PHB2. HES1 is a critical regulator of cellular differentiation

and proliferation, and its aberrant expression is implicated in the development and progression

of various cancers.
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Seed cancer cells in 96-well plates

Incubate for 24 hours

Treat cells with serial dilutions of JI130

Incubate for 48-72 hours

Add MTT reagent

Incubate for 2-4 hours

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm

Calculate cell viability and IC50 value
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Subcutaneously inject cancer cells into immunodeficient mice

Allow tumors to reach a palpable size (e.g., 100-200 mm³)

Randomize mice into treatment and control groups

Administer JI130 or vehicle control

Measure tumor volume regularly (e.g., twice weekly)

Monitor animal weight and health Euthanize mice at the end of the study and excise tumors

Analyze tumor weight and perform histological analysis
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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